![molecular formula C9H8O4 B1329764 2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid CAS No. 4442-53-9](/img/structure/B1329764.png)
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid
Overview
Description
2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid is a chemical compound that serves as a valuable chiral synthon for the enantiospecific synthesis of therapeutic agents. It is a key intermediate in the production of various pharmaceuticals, including (S)-doxazosin mesylate, WB 4101, MKC 242, and others .
Synthesis Analysis
The synthesis of derivatives of 2,3-dihydro-1,4-benzodioxin has been explored in several studies. One method involves the reaction of 1,4-benzodioxin-2-carboxylic esters or carboxamides with nucleophilic amines, which, under a basic environment facilitated by K2CO3 or amine, leads to the formation of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides and 3-aminomethylene-1,4-benzodioxin-2(3H)-one derivatives . Another approach utilizes microbial dihydroxylation of benzoic acid followed by specific oxidative and rearrangement reactions to produce highly functionalized cyclohexanecarboxylic acid derivatives .
Molecular Structure Analysis
The molecular structure of related compounds, such as 3,4-dihydro-2H-1,5-benzodioxepin-2,4-dicarboxylic acid, has been determined by X-ray diffraction methods. These studies have revealed that the molecular conformation can be skew (twisted half-chair) with a skew twist angle of approximately 40° . The conformation and molecular parameters of the benzodioxin fragment in other derivatives have also been characterized, showing variations in bond lengths and angles depending on the substituents present .
Chemical Reactions Analysis
The chemical reactivity of 2,3-dihydro-1,4-benzodioxin derivatives has been demonstrated in their ability to undergo various transformations. For instance, the reaction with nucleophilic amines mentioned earlier is a key step in accessing potential therapeutic compounds . Additionally, the enzymatic activity of indole-3-acetamide hydrolase from Alcaligenes faecalis has been harnessed to kinetically resolve 2,3-dihydro-1,4-benzodioxin-2-carboxyamide, producing enantiomerically pure 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2,3-dihydro-1,4-benzodioxin derivatives are influenced by their molecular structure. For example, the crystal structure analysis provides insights into the conformational preferences of these molecules, which can affect their solubility, stability, and reactivity . The anti-inflammatory properties of certain derivatives containing the 2,3-dihydro-1,4-benzodioxin subunit have been compared to established drugs like Ibuprofen, indicating their potential for pharmaceutical applications .
Scientific Research Applications
Synthesis and Anti-inflammatory Activity :
- The compound has been synthesized and tested for anti-inflammatory properties. It has shown comparable potency to Ibuprofen in certain assays (Vazquez, Rosell, & Pujol, 1996).
- Another study synthesized racemic variants of this compound, which also exhibited anti-inflammatory properties (Vazquez, Rosell, & Pujol, 1997).
Therapeutic Compound Synthesis :
- A synthesis method to produce 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides was developed, which are precursors to potential therapeutic compounds (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).
Chiral Synthon for Therapeutic Agents :
- The enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid are valuable for the enantiospecific synthesis of therapeutic agents such as (S)-doxazosin mesylate and other drugs. An efficient biocatalyst was found for producing these enantiomers in optically pure form (Mishra, Kaur, Sharma, & Jolly, 2016).
Anticonvulsant Activity :
- Amino amides and amino esters based on this compound were synthesized and studied for their anticonvulsant activity (Arustamyan, Markaryan, Aghekyan, Nazaryan, Hakobyan, Paronikyan, & Minasyan, 2019).
Antibacterial and Enzyme Inhibitory Properties :
- Derivatives of 2,3-dihydro-1,4-benzodioxin were synthesized and evaluated for their antibacterial potential and inhibitory activity against lipoxygenase enzyme, showing promise as antibacterial agents and enzyme inhibitors (Abbasi, Farani, Aziz‐ur‐Rehman, Siddiqui, Ahmad, Malik, Ashraf, & Qurat-Ul-Ain, 2017).
Synthesis of Antihypertensive Agents :
- The compound was used as an intermediate in the synthesis of the antihypertensive drug Doxazosin (Ramesh, Reddy, & Reddy, 2006).
Anti-Diabetic Potential :
- New derivatives of this compound were synthesized and evaluated for their anti-diabetic potentials, demonstrating weak to moderate activity against α-glucosidase enzyme (Abbasi, Parveen, Rehman, Siddiqui, Irshad, Shah, & Ashraf, 2023).
Safety and Hazards
The compound is classified as an irritant, with hazard statements H315-H319-H335 indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and avoiding dust formation .
Future Directions
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxine-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3H,4-5H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLSWKVAHAJSFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=CC=C2O1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90196168 | |
Record name | 2,3-Dihydro-1,4-benzodioxin-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90196168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4442-53-9 | |
Record name | 1,4-Benzodioxan-5-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4442-53-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Benzodioxin-5-carboxylic acid, 2,3-dihydro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004442539 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Dihydro-1,4-benzodioxin-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90196168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-1,4-benzodioxin-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.428 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3-DIHYDRO-1,4-BENZODIOXIN-5-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1MM53EOJ8A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 2,3-Dihydro-1,4-benzodioxine-5-carboxylic acid interact with MMP-13 and what are the downstream effects of this interaction?
A1: The research indicates that compound 5 acts as an exosite-binding inhibitor of MMP-13. [] This means it binds to a region outside the enzyme's active catalytic site, specifically targeting the C-terminal hemopexin (Hpx) domain. [] While the exact binding mechanism and downstream effects require further investigation, inhibiting the Hpx domain can disrupt protein-protein interactions crucial for MMP-13 activity and substrate recognition. This targeted inhibition could lead to reduced extracellular matrix degradation, a hallmark of pathological conditions like cancer and inflammatory disorders. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.